Cas no 5324-72-1 (Butane,2-methyl-2,3,3-trinitro-)

Butane,2-methyl-2,3,3-trinitro- structure
5324-72-1 structure
Product name:Butane,2-methyl-2,3,3-trinitro-
CAS No:5324-72-1
MF:C5H9N3O6
MW:207.141461133957
CID:377802
PubChem ID:138453

Butane,2-methyl-2,3,3-trinitro- Chemical and Physical Properties

Names and Identifiers

    • Butane,2-methyl-2,3,3-trinitro-
    • 2-METHYL-2,3,3-TRINITROBUTANE
    • 2-Methyl-2,3,3-trinitro-butan
    • 2-methyl-2,3,3-trinitro-butane
    • 2-METHYL-2,3-TRINITROBUTANE
    • AC1L3CU4
    • Butane,3,3-trinitro-
    • CTK8J0772
    • NSC2723
    • 5324-72-1
    • DTXSID70201340
    • Butane, 2-methyl-2,3,3-trinitro-
    • NSC-2723
    • NSC 2723
    • Inchi: InChI=1S/C5H9N3O6/c1-4(2,6(9)10)5(3,7(11)12)8(13)14/h1-3H3
    • InChI Key: PBTUMCNSHBZQLW-UHFFFAOYSA-N
    • SMILES: CC(C)(C(C)([N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 207.04917
  • Monoisotopic Mass: 207.049135
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 138

Experimental Properties

  • Density: 1.385
  • Boiling Point: 213.2°Cat760mmHg
  • Flash Point: 73.2°C
  • Refractive Index: 1.489
  • PSA: 129.42
  • LogP: 1.88090

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